Cas no 2171709-10-5 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methoxyethyl)(methyl)carbamoylpropanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methoxyethyl)(methyl)carbamoylpropanoic acid
• CAS No: 2171709-10-5
• MF: C₂₃H₂₆N₂O₆
• MW: 426.462346553802
• CID: 6125311
• PubChem ID: 165537657
• Update Time: 2025-06-13

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methoxyethyl)(methyl)carbamoylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methoxyethyl)(methyl)carbamoylpropanoic acid
• 2171709-10-5
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(2-methoxyethyl)(methyl)carbamoyl]propanoic acid
• EN300-1513750

• Inchi： 1S/C23H26N2O6/c1-25(11-12-30-2)22(28)20(13-21(26)27)24-23(29)31-14-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,19-20H,11-14H2,1-2H3,(H,24,29)(H,26,27)
• InChI Key： PPHGFGLYJHHLLJ-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(=O)O)C(N(C)CCOC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 426.17908655g/mol
• Monoisotopic Mass: 426.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 105Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methoxyethyl)(methyl)carbamoylpropanoic acid

Recent Advances in the Study of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methoxyethyl)(methyl)carbamoylpropanoic acid (CAS: 2171709-10-5)

The compound 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methoxyethyl)(methyl)carbamoylpropanoic acid (CAS: 2171709-10-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluorenylmethyloxycarbonyl (Fmoc) protecting group and a methoxyethyl carbamoyl moiety, has shown promising potential in various applications, particularly in peptide synthesis and drug development. Recent studies have focused on its role as a versatile building block for the synthesis of complex peptides and its potential therapeutic applications.

One of the key areas of research involving this compound is its utility in solid-phase peptide synthesis (SPPS). The Fmoc group is widely used as a protecting group for amino acids during peptide synthesis, and the incorporation of the methoxyethyl carbamoyl moiety adds further versatility to the molecule. Recent studies have demonstrated that this compound can be efficiently used to introduce specific functional groups into peptides, enabling the synthesis of peptides with enhanced stability and bioactivity. Researchers have also explored its potential in the development of peptide-based therapeutics, particularly in targeting protein-protein interactions involved in various diseases.

In addition to its applications in peptide synthesis, recent investigations have highlighted the potential of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methoxyethyl)(methyl)carbamoylpropanoic acid in drug delivery systems. Its unique chemical properties, such as its solubility and stability under physiological conditions, make it an attractive candidate for the design of prodrugs and drug conjugates. Studies have shown that this compound can be used to modify the pharmacokinetic and pharmacodynamic properties of therapeutic agents, thereby improving their efficacy and reducing side effects.

Furthermore, recent advancements in analytical techniques have enabled a deeper understanding of the molecular interactions and mechanisms involving this compound. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize its structure and confirm its purity. These techniques have also been instrumental in studying its interactions with biological targets, providing valuable insights into its mode of action and potential therapeutic applications.

In conclusion, the compound 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methoxyethyl)(methyl)carbamoylpropanoic acid (CAS: 2171709-10-5) represents a promising tool in chemical biology and pharmaceutical research. Its versatility in peptide synthesis, potential therapeutic applications, and suitability for drug delivery systems make it a valuable asset in the development of novel therapeutics. Ongoing research is expected to further elucidate its mechanisms and expand its applications, paving the way for innovative solutions in medicine and biotechnology.